![molecular formula C21H21N5O2 B6135351 3-[4-(3-methoxybenzoyl)-1-piperazinyl]-5-phenyl-1,2,4-triazine](/img/structure/B6135351.png)
3-[4-(3-methoxybenzoyl)-1-piperazinyl]-5-phenyl-1,2,4-triazine
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Overview
Description
3-[4-(3-methoxybenzoyl)-1-piperazinyl]-5-phenyl-1,2,4-triazine, also known as MPTP, is a chemical compound that has been widely studied for its potential applications in scientific research. MPTP belongs to the family of triazine compounds, which have been shown to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 3-[4-(3-methoxybenzoyl)-1-piperazinyl]-5-phenyl-1,2,4-triazine involves the conversion of the compound to MPP+ by the enzyme monoamine oxidase-B (MAO-B). MPP+ is a potent neurotoxin that selectively targets dopaminergic neurons in the substantia nigra, leading to their destruction. The exact mechanism by which MPP+ causes neuronal death is still not fully understood, but it is thought to involve oxidative stress and mitochondrial dysfunction.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects, including the selective destruction of dopaminergic neurons in the substantia nigra, the induction of oxidative stress and mitochondrial dysfunction, and the activation of microglia and astrocytes. This compound has also been shown to affect other neurotransmitter systems, including the serotonergic and noradrenergic systems.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[4-(3-methoxybenzoyl)-1-piperazinyl]-5-phenyl-1,2,4-triazine in lab experiments is its ability to selectively destroy dopaminergic neurons in the substantia nigra, making it a valuable tool for the study of Parkinson's disease. However, there are several limitations to using this compound in lab experiments. For example, this compound is a potent neurotoxin that can be dangerous to handle, and its effects can be difficult to control. Additionally, the use of this compound in animal experiments can be controversial due to the ethical concerns surrounding the use of animals in research.
Future Directions
There are several potential future directions for the study of 3-[4-(3-methoxybenzoyl)-1-piperazinyl]-5-phenyl-1,2,4-triazine and its applications in scientific research. One area of interest is the development of new treatments for Parkinson's disease based on the selective destruction of dopaminergic neurons. Another potential direction is the study of the biochemical and physiological effects of this compound on other neurotransmitter systems, such as the serotonergic and noradrenergic systems. Additionally, the development of new synthesis methods for this compound and related compounds could lead to the discovery of new applications in scientific research.
Synthesis Methods
The synthesis of 3-[4-(3-methoxybenzoyl)-1-piperazinyl]-5-phenyl-1,2,4-triazine involves the reaction of 3-methoxybenzoyl chloride with piperazine, followed by the addition of phenylhydrazine and triethylamine. The resulting product is a white crystalline solid that can be purified by recrystallization. The synthesis of this compound has been well-documented in the literature, and several modifications to the original protocol have been proposed to improve the yield and purity of the compound.
Scientific Research Applications
3-[4-(3-methoxybenzoyl)-1-piperazinyl]-5-phenyl-1,2,4-triazine has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and biochemistry. One of the most well-known applications of this compound is in the study of Parkinson's disease. This compound has been shown to selectively destroy dopaminergic neurons in the substantia nigra, leading to motor deficits that mimic the symptoms of Parkinson's disease in humans. This has made this compound a valuable tool for the study of Parkinson's disease and the development of new treatments.
properties
IUPAC Name |
(3-methoxyphenyl)-[4-(5-phenyl-1,2,4-triazin-3-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O2/c1-28-18-9-5-8-17(14-18)20(27)25-10-12-26(13-11-25)21-23-19(15-22-24-21)16-6-3-2-4-7-16/h2-9,14-15H,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQKFFNBXQPUSSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=NC(=CN=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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